Cas no 1805559-81-2 (4-(Difluoromethyl)-2-methyl-6-nitropyridine-3-carboxylic acid)

• Product Name: 4-(Difluoromethyl)-2-methyl-6-nitropyridine-3-carboxylic acid
• CAS No: 1805559-81-2
• MF: C₈H₆F₂N₂O₄
• MW: 232.141048908234
• CID: 4898219
• Update Time: 2025-05-21

4-(Difluoromethyl)-2-methyl-6-nitropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-methyl-6-nitropyridine-3-carboxylic acid

• Inchi： 1S/C8H6F2N2O4/c1-3-6(8(13)14)4(7(9)10)2-5(11-3)12(15)16/h2,7H,1H3,(H,13,14)
• InChI Key： QMZPNEBJPNZSHZ-UHFFFAOYSA-N
• SMILES： FC(C1C=C([N+](=O)[O-])N=C(C)C=1C(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 294
• XLogP3: 1.6
• Topological Polar Surface Area: 96

Additional information on 4-(Difluoromethyl)-2-methyl-6-nitropyridine-3-carboxylic acid

4-(Difluoromethyl)-2-methyl-6-nitropyridine-3-carboxylic acid (CAS No. 1805559-81-2)

4-(Difluoromethyl)-2-methyl-6-nitropyridine-3-carboxylic acid, with the CAS registry number 1805559-81-2, is a compound of significant interest in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with substituents that confer both electronic and steric properties, making it a valuable component in various chemical and biochemical applications.

The molecular structure of this compound is notable for its pyridine ring, which serves as a versatile platform for functionalization. The presence of a difluoromethyl group at the 4-position introduces electron-withdrawing effects, while the methyl group at the 2-position adds steric bulk and contributes to the compound's stability. The nitro group at the 6-position further enhances the electronic properties, making this compound a promising candidate for applications in drug design, agrochemicals, and advanced materials.

Recent studies have highlighted the potential of 4-(Difluoromethyl)-2-methyl-6-nitropyridine-3-carboxylic acid in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those targeting specific enzyme systems or receptors. The carboxylic acid functionality at the 3-position provides a site for further chemical modification, enabling the creation of derivatives with enhanced bioavailability and selectivity.

In addition to its pharmaceutical applications, this compound has shown promise in the field of agrochemistry. Its ability to interact with plant enzymes and microbial systems has led to investigations into its potential as a herbicide or fungicide. The nitro group's reactivity under specific conditions has been leveraged to develop formulations that are both effective and environmentally friendly.

The synthesis of 4-(Difluoromethyl)-2-methyl-6-nitropyridine-3-carboxylic acid involves a multi-step process that typically begins with the preparation of intermediate pyridine derivatives. Recent advancements in catalytic methods have enabled more efficient pathways, reducing production costs and minimizing waste generation. These improvements have made the compound more accessible for large-scale applications.

From a materials science perspective, this compound has been explored as a building block for advanced polymers and hybrid materials. Its unique electronic properties make it suitable for applications in optoelectronics and energy storage devices. Researchers have demonstrated its ability to form self-assembled monolayers and functional films, which exhibit desirable optical and electrical characteristics.

In conclusion, 4-(Difluoromethyl)-2-methyl-6-nitropyridine-3-carboxylic acid (CAS No. 1805559-81-2) stands out as a versatile compound with diverse applications across multiple disciplines. Its structural features provide a foundation for innovative chemical transformations, while its functional groups enable tailored interactions with biological and environmental systems. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in advancing modern science and technology.